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Compound of Interest

Compound Name: 3-(2-Chlorophenoxy)propan-1-ol

CAS No.: 60222-56-2

Cat. No.: B3340444

Get Quote

Operational Safety Guide: Handling 3-(2-
Chlorophenoxy)propan-1-ol
Executive Summary: The "Immediate Action" Card
For rapid reference during laboratory operations.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Risk Assessment & Scientific Rationale
Safe handling requires understanding the molecule's behavior, not just reading a label. 3-(2-
Chlorophenoxy)propan-1-ol combines an ether linkage, a primary alcohol, and an aryl

chloride.

The "Lipophilic Driver" Mechanism
Unlike simple propanol, the 2-chlorophenoxy group adds significant lipophilicity to the

molecule.

Causality: The chlorine atom withdraws electrons but also increases the partition coefficient

(LogP).

Implication: While the alcohol group makes it water-soluble to a degree, the aryl chloride

moiety facilitates penetration through the lipid bilayer of the stratum corneum.

Result: Skin contact is not just a surface irritation hazard (H315); it is a systemic entry route.

Standard lab coats are insufficient; fluid-resistant barriers are required for larger volumes.

Hazard Profile (Baseline)
H302: Harmful if swallowed.[1][3][4][5]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][4][6][7]

H335: May cause respiratory irritation (if aerosolized or heated).

The PPE Matrix: A Self-Validating System
This system is designed so that the failure of one barrier (e.g., a glove tear) is caught by the

secondary barrier (e.g., double gloving or engineering controls).

Hand Protection Strategy
We utilize a Breakthrough-Time Based Selection protocol.
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Unlock Full Protocol on Website

Protocol Validation:

The Inflation Test: Before donning, trap air in the nitrile glove and squeeze. If it deflates, the

structural integrity is compromised. Discard immediately.

Eye & Body Defense[8]
Eyes:Indirect Vented Goggles (ANSI Z87.1+).

Why? Phenoxy propanols are often viscous. A splash does not "bounce" off; it adheres.

Goggles seal the orbital area against creeping fluids.

Respiratory:

Primary: Fume Hood (Face velocity 80–100 fpm).

Secondary (Spill/Outside Hood): Half-face respirator with Organic Vapor (OV) cartridges

and P95 pre-filters (to capture mists).

Operational Workflow & Logic
The following diagram illustrates the "Safe Loop" for handling this compound.
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Figure 1: Operational logic flow ensuring barrier integrity before chemical handling.

Step-by-Step Handling Protocol
Step 1: The "Dry Run" Setup

Place a chemically resistant absorbent pad (pig mat) in the fume hood.

Pre-label a waste container: "HALOGENATED ORGANIC WASTE - Contains 3-(2-
Chlorophenoxy)propan-1-ol."

Why? Once gloves are contaminated, you cannot safely grab a marker or search for a waste

bottle.

Step 2: Transfer Mechanics

This compound may be viscous. Use a positive displacement pipette or a glass syringe for

liquid transfer to prevent dripping.

Avoid using needles if possible to eliminate injection risks; use blunt-tip cannulas.

Step 3: Decontamination

Wipe all exterior surfaces of flasks/vials with a Kimwipe soaked in ethanol before removing

them from the hood.
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Dispose of the Kimwipe immediately into the solid hazardous waste (halogenated).

Emergency Response & Disposal
Spill Management
If a spill occurs (> 5 mL):

Evacuate the immediate area.

Don double nitrile gloves and a respirator (OV/P95).

Absorb with vermiculite or sand. Do not use paper towels alone as they increase surface

area for evaporation.

Collect into a wide-mouth jar labeled "Hazardous Waste - Debris."

The "Halogenated" Rule (Critical Compliance)
The presence of the Chlorine (Cl) atom dictates the disposal path.

Rule: Never mix this compound with non-halogenated solvents (e.g., Acetone, Methanol,

Hexane) in the main waste carboy.

Reasoning: Halogenated waste requires high-temperature incineration (>1100°C) with acid

gas scrubbing (to neutralize HCl formation). Mixing it with non-halogenated waste

contaminates the cheaper waste stream, forcing the entire volume to be treated as

halogenated, tripling disposal costs and violating EPA/local regulations [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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